Cas no 1804225-09-9 (1-(4-Amino-3-bromophenyl)-2-bromopropan-1-one)

• Product Name: 1-(4-Amino-3-bromophenyl)-2-bromopropan-1-one
• CAS No: 1804225-09-9
• MF: C₉H₉Br₂NO
• MW: 306.981860876083
• CID: 4977230
• Update Time: 2025-10-28

1-(4-Amino-3-bromophenyl)-2-bromopropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Amino-3-bromophenyl)-2-bromopropan-1-one

• Inchi： 1S/C9H9Br2NO/c1-5(10)9(13)6-2-3-8(12)7(11)4-6/h2-5H,12H2,1H3
• InChI Key： SEMRUTCZKALQJS-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=C(C=1)Br)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 2.8
• Topological Polar Surface Area: 43.1

Additional information on 1-(4-Amino-3-bromophenyl)-2-bromopropan-1-one

Comprehensive Overview of 1-(4-Amino-3-bromophenyl)-2-bromopropan-1-one (CAS No. 1804225-09-9)

1-(4-Amino-3-bromophenyl)-2-bromopropan-1-one is a specialized organic compound with the CAS registry number 1804225-09-9. This brominated aromatic ketone has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a 4-amino-3-bromophenyl moiety linked to a 2-bromopropan-1-one group, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for brominated aromatic compounds like 1-(4-Amino-3-bromophenyl)-2-bromopropan-1-one has surged, driven by their applications in material science and medicinal chemistry. The compound's dual bromine substitution enhances its reactivity, enabling precise modifications in synthetic pathways. A trending topic in scientific forums is its role in green chemistry, where researchers aim to optimize its synthesis using eco-friendly catalysts. This aligns with the global push for sustainable chemical practices, a hot topic in 2023-2024.

One of the most searched questions about CAS No. 1804225-09-9 relates to its solubility and stability under various conditions. Studies indicate that the compound exhibits moderate solubility in polar organic solvents like DMSO and methanol, while remaining stable at room temperature when stored in amber vials. Its spectroscopic properties (e.g., NMR and IR data) are frequently requested by analytical chemists, highlighting its importance in quality control workflows.

The synthetic versatility of 1-(4-Amino-3-bromophenyl)-2-bromopropan-1-one is another focal point. It serves as a precursor for heterocyclic scaffolds, which are pivotal in designing bioactive molecules. Recent publications emphasize its utility in constructing indole and quinoline derivatives, compounds widely investigated for their anticancer and antiviral properties. This connects to the rising interest in targeted therapies, a dominant theme in biomedical research.

From an industrial perspective, scale-up synthesis of this compound is a recurring discussion among process chemists. Optimizing reaction yields while minimizing bromine waste is critical, given the environmental regulations surrounding halogenated byproducts. Innovations in flow chemistry and catalytic bromination techniques are being explored to address these challenges, reflecting the industry's shift toward atom-efficient methodologies.

In summary, 1-(4-Amino-3-bromophenyl)-2-bromopropan-1-one (CAS 1804225-09-9) represents a multifaceted tool in modern chemistry. Its applications span from pharmaceutical intermediates to advanced material synthesis, with ongoing research uncovering new potentials. As sustainability and precision chemistry dominate scientific discourse, this compound’s role is poised to expand further, making it a subject of enduring relevance.